2-Methyl-4-(methylamino)butan-2-ol

• IUPAC Name: 2-methyl-4-(methylamino)butan-2-ol
• InChI: InChI=1S/C6H15NO/c1-6(2,8)4-5-7-3/h7-8H,4-5H2,1-3H3
• InChI Key: ZULPATVQDRLYAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCNC)O
• Molecular Formula: C6H15NO
• DSSTOX Substance ID: DTXSID00650923
• Molecular Weight: 117.19 g/mol
• CAS No.: 866223-53-2

Description

“2-Methyl-4-(methylamino)butan-2-ol” is a chemical compound with the empirical formula C6H15NO. It has a molecular weight of 117.19. The IUPAC name for this compound is 2-methyl-4-(methylamino)-2-butanol. The compound is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H15NO/c1-6(2,8)4-5-7-3/h7-8H,4-5H2,1-3H3. This indicates that the compound has a carbon backbone with a methylamino group and a hydroxyl group attached.

Physical And Chemical Properties Analysis

The compound is a solid. It has a SMILES string representation of OC©©CCNC. Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

Anti-inflammatory Compounds

A study conducted by Goudie et al. (1978) explored a series of compounds related to 4-(6-methoxy-2-naphthyl)butan-2-one, which showed significant anti-inflammatory activity. This research highlighted the importance of structural components in determining the efficacy of these compounds, noting that the introduction of a methyl group along the side chain was generally detrimental to their activity (Goudie et al., 1978).

Solvent Mixtures and Solvation Properties

Research on solvent mixtures involving butan-2-ol derivatives like 2-methylpropan-2-ol has been significant. Bevilaqua et al. (2004) investigated the solvation properties of Brooker's merocyanine in binary solvent mixtures. This study provides insights into how solute-solvent and solvent-solvent interactions influence the solvation shell of dyes in various solvent systems (Bevilaqua et al., 2004).

Catalysis and Chemical Reactions

Research by Arsalane et al. (1996) on the catalytic decomposition of butan-2-ol using AgZr2(PO4)3 demonstrated how this compound can be used in chemical processes. They observed that the catalytic activity depended on the reducibility of Ag+ ions and the oxygen concentration, leading to the production of methyl ethyl ketone and butenes (Arsalane et al., 1996).

Enzyme Activity and Substrate Specificity

Dickinson and Dalziel (1967) investigated the substrate specificities of liver and yeast alcohol dehydrogenases with various alcohols, including butan-2-ol. Their findings contribute to understanding how different enzymes interact with substrates, including 2-methyl-4-(methylamino)butan-2-ol derivatives (Dickinson & Dalziel, 1967).

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral - Eye Dam. 1. The hazard statements associated with it are H302 - H318. This means it is harmful if swallowed and causes serious eye damage. The precautionary statements are P280 - P305 + P351 + P338, indicating that protective gloves/eye protection should be worn, and in case of contact with eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of inhibitors for tyrosine kinase 3 (flt3), suggesting potential targets .

Biochemical Pathways

The biochemical pathways affected by 2-Methyl-4-(methylamino)butan-2-ol are currently unknown . Given its potential use in the synthesis of flt3 inhibitors , it may influence pathways related to cell growth and proliferation.

Biochemical Analysis

Biochemical Properties

2-Methyl-4-(methylamino)butan-2-ol plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been used in the preparation of oxazocenones, which display novel cellular abilities. The nature of these interactions often involves the formation of hydrogen bonds and other non-covalent interactions, which can influence the activity and stability of the biomolecules involved.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to interact with specific cellular receptors, leading to changes in intracellular signaling cascades and alterations in gene expression patterns. These changes can subsequently impact cellular metabolism and overall cell function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, the compound can be protonated by an acid catalyst, leading to the formation of a carbocation, which then interacts with other molecules . These interactions can result in changes in gene expression and other cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound can maintain its stability under specific conditions, but it may degrade over time, leading to changes in its biochemical activity . Long-term exposure to the compound in in vitro or in vivo studies has shown varying effects on cellular function, depending on the concentration and duration of exposure.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhancing cellular function and metabolism. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal cellular processes . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound can be metabolized through pathways involving oxidation and reduction reactions, leading to the formation of different metabolites . These metabolic pathways are crucial for understanding the compound’s overall impact on cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biochemical activity. The compound can interact with specific transporters and binding proteins, facilitating its movement across cellular membranes and its localization within different cellular compartments . These interactions can influence the compound’s accumulation and its overall effectiveness in biochemical reactions.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . This localization can affect the compound’s interactions with other biomolecules and its overall biochemical activity.